Cas no 60282-85-1 (Benzhydryl Carbamimidothioate;hydrochloride)

• Product Name: Benzhydryl Carbamimidothioate;hydrochloride
• CAS No: 60282-85-1
• MF: C₁₄H₁₅ClN₂S
• MW: 278.800300836563
• CID: 951567
• PubChem ID: 12308199
• Update Time: 2025-11-02

Benzhydryl Carbamimidothioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• benzhydryl carbamimidothioate,hydrochloride
• 2-benzhydryl-isothiourea, hydrochloride
• Benzhydryl Carbamimidothioate
• Benzhydryl-isothioharnstoff
• benzhydrylthiocarboxamidine hydrochloride
• diphenylmethylthiouronium chloride
• hydrochloride
• NSC251710
• S-Benzhydryl-isothioharnstoff, Hydrochlorid
• S-benzhydryl-isothiourea, hydrochloride
• S-Benzhydryl-isothiuronium-chlorid
• S-Diphenylmethyl-isothiuronium-chlorid
• NSC 251710
• Benzhydryl carbamimidothioate hydrochloride
• 60282-85-1
• [(diphenylmethyl)sulfanyl]methanimidamide hydrochloride
• HS-4339
• NSC-251710
• benzhydryl carbamimidothioate;hydrochloride
• Benzhydryl Carbamimidothioate;hydrochloride

• Inchi： 1S/C14H14N2S.ClH/c15-14(16)17-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1-10,13H,(H3,15,16);1H
• InChI Key： IQFNCNHJOCSBHF-UHFFFAOYSA-N
• SMILES： Cl.S(C(=N)N)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.06400
• Monoisotopic Mass: 278.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.17000
• LogP: 5.00470

Additional information on Benzhydryl Carbamimidothioate;hydrochloride

Comprehensive Overview of Benzhydryl Carbamimidothioate;hydrochloride (CAS No. 60282-85-1): Latest Research and Applications

Benzhydryl Carbamimidothioate;hydrochloride (CAS No. 60282-85-1) is a versatile organic compound with a unique structural framework that has garnered significant attention in recent years. This compound, characterized by its benzhydryl (diphenylmethyl) group and carbamimidothioate functional moiety, exhibits a range of chemical and biological properties that make it a valuable candidate for various applications in pharmaceutical, agrochemical, and materials science research. The hydrochloride salt form of this compound is particularly notable for its enhanced solubility and stability, which are critical factors in both laboratory-scale experiments and industrial-scale syntheses.

The molecular structure of Benzhydryl Carbamimidothioate;hydrochloride can be described as a derivative of thiourea, where the carbamimido group is substituted with a benzhydryl moiety. This structural feature contributes to the compound’s ability to participate in a variety of chemical reactions, including nucleophilic substitution, condensation, and redox processes. Recent studies have highlighted the potential of such compounds in the development of organocatalysts and asymmetric synthesis protocols, where the benzhydryl group serves as a steric and electronic modulator. For instance, a 2023 study published in Organic Letters demonstrated that Benzhydryl Carbamimidothioate;hydrochloride could be employed as a thiol-based organocatalyst in the enantioselective synthesis of chiral amines, achieving high yields and excellent stereoselectivity.

The hydrochloride salt form of Benzhydryl Carbamimidothioate has been extensively studied for its solubility characteristics. Comparative analysis of its aqueous solubility and solubility in organic solvents revealed that the hydrochloride salt exhibits significantly improved solubility in polar protic solvents such as methanol and ethanol compared to its free base form. This property is particularly advantageous in pharmaceutical formulations, where solubility enhancement is a key requirement for drug absorption and bioavailability. A 2022 report in Journal of Pharmaceutical Sciences emphasized that Benzhydryl Carbamimidothioate;hydrochloride could serve as a prodrug precursor in the design of orally administered medications, owing to its favorable hydrophilic-lipophilic balance.

Recent advancements in the field of materials science have also explored the potential of Benzhydryl Carbamimidothioate;hydrochloride as a crosslinking agent in polymer synthesis. The carbamimidothioate group’s ability to form stable thiourea linkages under mild reaction conditions has been leveraged in the development of smart hydrogels with tunable mechanical properties. A 2024 study in Advanced Materials demonstrated that incorporating Benzhydryl Carbamimidothioate;hydrochloride into polyacrylamide-based hydrogels significantly enhanced their thermal responsiveness and mechanical strength, making them suitable for applications in biomedical engineering and drug delivery systems.

In the realm of agrochemical research, Benzhydryl Carbamimidothioate;hydrochloride has shown promise as a building block for the synthesis of herbicides and fungicides. The benzhydryl group’s aromatic character and the carbamimidothioate group’s reactivity have been utilized to design bioactive molecules with targeted modes of action. A 2023 paper in Pesticide Chemistry reported that derivatives of Benzhydryl Carbamimidothioate;hydrochloride exhibited strong inhibitory activity against phytopathogenic fungi, particularly species of the genus Phytophthora, due to their ability to disrupt cell wall integrity through thiol-disulfide exchange reactions.

From a computational chemistry perspective, density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity patterns of Benzhydryl Carbamimidothioate;hydrochloride. These studies, such as those published in Chemical Physics Letters in 2024, have identified the carbamimidothioate group as the primary site for nucleophilic attack, with the benzhydryl substituent playing a role in stabilizing transition states through resonance effects. Such findings are crucial for the rational design of functionalized derivatives with tailored properties.

The hydrochloride salt form of Benzhydryl Carbamimidothioate has also been investigated for its stability under various environmental conditions. Thermal analysis revealed that the compound remains stable up to temperatures of approximately 180°C, with decomposition occurring via dehydrochlorination and ring-opening reactions. This stability is a key factor in its application as a solid-state reagent in synthetic chemistry, where thermal robustness is essential for high-temperature processes.

Looking ahead, the versatility of Benzhydryl Carbamimidothioate;hydrochloride (CAS No. 60282-85-1) is expected to drive further innovation in multiple scientific disciplines. Ongoing research is focused on optimizing its synthesis routes for industrial scalability, exploring its biodegradation pathways for environmental safety, and expanding its applications in nanotechnology and bioimaging. As the scientific community continues to uncover new dimensions of this compound’s potential, Benzhydryl Carbamimidothioate;hydrochloride is poised to remain a cornerstone in the development of next-generation materials and pharmaceuticals.